Cas no 181466-81-9 (2-4-(aminomethyl)phenylacetamide)

• Product Name: 2-4-(aminomethyl)phenylacetamide
• CAS No: 181466-81-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD18373871
• CID: 3819697
• PubChem ID: 15480552
• Update Time: 2025-05-24

2-4-(aminomethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-(aminomethyl)-
• 2-[4-(aminomethyl)phenyl]acetamide
• AKOS012898887
• EN300-194193
• 181466-81-9
• YPYSQDYLCWIDNJ-UHFFFAOYSA-N
• BVK
• SY166682
• 4-(aminocarbonylmethyl)-benzenemethanamine
• MFCD18373871
• SCHEMBL4242578
• CHEMBL4541286
• 4-(Aminocarbonylmethyl)benzenemethanamine
• GHA46681
• 2-4-(aminomethyl)phenylacetamide

• MDL： MFCD18373871
• Inchi： 1S/C9H12N2O/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5-6,10H2,(H2,11,12)
• InChI Key： YPYSQDYLCWIDNJ-UHFFFAOYSA-N
• SMILES： C1(CC(N)=O)=CC=C(CN)C=C1

Computed Properties

• Exact Mass: 164.094963011Da
• Monoisotopic Mass: 164.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-4-(aminomethyl)phenylacetamide

Introduction to 2-4-(aminomethyl)phenylacetamide (CAS No. 181466-81-9)

2-4-(aminomethyl)phenylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 181466-81-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This amide derivative has garnered attention due to its structural features and potential biological activities, making it a subject of interest in medicinal chemistry research. The compound’s molecular framework, featuring both an amine and an amide functional group, positions it as a versatile scaffold for the development of novel therapeutic agents.

The synthesis and characterization of 2-4-(aminomethyl)phenylacetamide involve meticulous chemical methodologies that ensure high purity and yield. The presence of the aminomethyl side chain and the phenylacetamide core allows for diverse modifications, enabling researchers to explore its pharmacological properties across various disease models. Recent advancements in computational chemistry have facilitated the prediction of its interactions with biological targets, providing a strategic foundation for rational drug design.

In the context of contemporary pharmaceutical research, 2-4-(aminomethyl)phenylacetamide has been investigated for its potential role in modulating inflammatory pathways. Studies suggest that amide derivatives with similar structural motifs may exhibit anti-inflammatory effects by interacting with specific enzymes or receptors. The phenylacetamide moiety, in particular, has been associated with analgesic and anti-inflammatory activities in several preclinical studies. These findings align with the broader effort to identify safer and more effective alternatives to conventional therapeutics.

Moreover, the aminomethyl group in 2-4-(aminomethyl)phenylacetamide introduces possibilities for further derivatization, such as coupling with other pharmacophores or functionalizing the nitrogen atom for enhanced bioavailability. Such modifications are critical in optimizing drug-like properties, including solubility, metabolic stability, and target specificity. The compound’s versatility makes it a valuable candidate for exploring structure-activity relationships (SARs), which are pivotal in accelerating the discovery of novel drug candidates.

The exploration of 2-4-(aminomethyl)phenylacetamide also intersects with emerging trends in green chemistry and sustainable drug synthesis. Researchers are increasingly focusing on developing eco-friendly synthetic routes that minimize waste and energy consumption. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline the production of this compound, reflecting a commitment to environmental stewardship in pharmaceutical manufacturing.

From a mechanistic standpoint, the reactivity of 2-4-(aminomethyl)phenylacetamide has been studied to understand its potential role in enzyme inhibition or substrate mimicry. The amide bond’s susceptibility to hydrolysis under physiological conditions suggests that it may serve as a prodrug or intermediate in enzymatic cascades. This characteristic is particularly relevant in designing drugs that require activation within specific biological compartments, such as tumor microenvironments where unique enzymatic activity prevails.

Recent publications have highlighted the compound’s relevance in addressing neurological disorders. The phenyl ring’s ability to penetrate the blood-brain barrier and interact with central nervous system (CNS) receptors has prompted investigations into its potential as an anxiolytic or neuroprotective agent. While preliminary findings are promising, further research is necessary to elucidate its exact mechanisms of action and long-term safety profiles before clinical translation.

The role of computational modeling in studying 2-4-(aminomethyl)phenylacetamide cannot be overstated. Advanced software tools enable researchers to simulate molecular dynamics, predict binding affinities, and visualize interactions at an atomic level. These simulations aid in refining experimental designs by identifying optimal conditions for synthesis and purification. Additionally, they provide insights into how structural modifications might influence biological activity, thereby expediting the drug discovery process.

In conclusion, 2-4-(aminomethyl)phenylacetamide (CAS No. 181466-81-9) represents a compelling area of research within pharmaceutical chemistry. Its unique structural attributes offer opportunities for developing novel therapeutics across multiple therapeutic domains. As scientific understanding evolves, so too will our appreciation of this compound’s potential contributions to human health. Continued investigation into its chemical properties and biological effects will undoubtedly yield valuable insights that can translate into innovative medical solutions.